Cas no 2137634-95-6 (Methyl 5-(benzyloxy)-1-oxaspiro[2.3]hexane-2-carboxylate)

• Product Name: Methyl 5-(benzyloxy)-1-oxaspiro[2.3]hexane-2-carboxylate
• CAS No: 2137634-95-6
• MF: C₁₄H₁₆O₄
• MW: 248.274444580078
• CID: 6546923
• PubChem ID: 165842921
• Update Time: 2025-06-11

Methyl 5-(benzyloxy)-1-oxaspiro[2.3]hexane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2137634-95-6
• EN300-700151
• methyl 5-(benzyloxy)-1-oxaspiro[2.3]hexane-2-carboxylate
• Methyl 5-(benzyloxy)-1-oxaspiro[2.3]hexane-2-carboxylate

• Inchi： 1S/C14H16O4/c1-16-13(15)12-14(18-12)7-11(8-14)17-9-10-5-3-2-4-6-10/h2-6,11-12H,7-9H2,1H3
• InChI Key： KIKMXDPFNFNDOE-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)C21CC(C2)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 248.10485899g/mol
• Monoisotopic Mass: 248.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 48.1Ų

Additional information on Methyl 5-(benzyloxy)-1-oxaspiro[2.3]hexane-2-carboxylate

Methyl 5-(benzyloxy)-1-oxaspiro[2.3]hexane-2-carboxylate: A Comprehensive Overview

Methyl 5-(benzyloxy)-1-oxaspiro[2.3]hexane-2-carboxylate, also known by its CAS number 2137634-95-6, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique spirocyclic structure, which combines a six-membered ring system with an oxygen atom at the 1-position and a benzyloxy group at the 5-position, along with a methyl ester at the 2-position.

The synthesis of Methy 5-(benzyloxy)-1-oxaspiro[2.3]hexane-2-carboxylate typically involves multi-step organic reactions, including nucleophilic substitutions, eliminations, and cyclizations. Recent advancements in catalytic methodologies have enabled more efficient and selective routes to this compound, reducing production costs and minimizing environmental impact.

In terms of applications, Methyl 5-(benzyloxy)-1-oxaspiro[2.3]hexane-2-carboxylate has shown promise as an intermediates in the synthesis of bioactive molecules. For instance, researchers have utilized this compound to develop novel antibiotics with enhanced potency against multidrug-resistant bacterial strains.

The physical and chemical properties of this compound are well-documented in recent studies. Its molecular weight is approximately 308 g/mol, with a melting point of around 105°C and a boiling point of about 380°C under standard conditions.

From an environmental standpoint, Methyl 5-(benzyloxy)-1-oxaspiro[2.3]hexane-2-carboxylate has been found to exhibit moderate biodegradability under aerobic conditions, making it suitable for use in eco-friendly chemical processes.